Acid red 277

• CAS No.: 12220-26-7
• Molecular Formula: C9H6BrNO2

Description

Contextualization of Acid Red 277 as an Anionic Azo Dye in Industrial Processes

As an anionic azo dye, this compound (Acid Red 27) finds extensive application primarily within the textile industry. Its anionic nature makes it particularly suitable for dyeing natural fibers such as wool and silk, typically applied in an acidic bath to achieve a bright bluish-red hue. smolecule.com Beyond textiles, Acid Red 27 is also utilized in other industrial processes, including the coloring of paper, leather, and in certain food, beverage, pharmaceutical, and cosmetic applications. nih.govijabbr.com The widespread industrial use of this dye, particularly in large-scale operations, results in the generation of significant volumes of wastewater containing Acid Red 27. nih.gov

Significance of Scholarly Investigations on this compound in Environmental and Material Science Domains

The prevalence of Acid Red 27 in industrial effluents has underscored the critical need for scholarly investigation into its environmental fate and potential remediation strategies. Due to its complex molecular structure, Acid Red 27 can be resistant to conventional wastewater treatment methods. nih.govresearchgate.net This recalcitrance in the environment has driven research efforts in environmental science to develop effective methods for its removal and degradation from aqueous systems. Simultaneously, material science research plays a crucial role in this endeavor by focusing on the design and synthesis of novel materials with enhanced capabilities for capturing or catalyzing the breakdown of this dye. The development of efficient and cost-effective treatment technologies is paramount to mitigating the environmental impact of dye-laden wastewater.

Delineation of Research Objectives and Scope for Comprehensive this compound Studies

Comprehensive academic studies on Acid Red 27 typically aim to address the challenges associated with its environmental persistence. Key research objectives include:

Developing and optimizing adsorption processes using various materials to remove the dye from water.

Investigating chemical and biological degradation pathways to break down the dye molecule into less harmful substances.

Exploring the interaction mechanisms between Acid Red 27 and different adsorbent materials or degradation agents at a fundamental level.

Evaluating the performance of treatment methods under varying operational parameters such as pH, temperature, contact time, and initial dye concentration.

The scope of these studies often encompasses batch and continuous flow experiments, kinetic and isotherm modeling to understand the adsorption or degradation rates and capacities, and characterization of the materials or biological agents used.

Detailed research findings from studies investigating the removal of Acid Red 27 via adsorption highlight the effectiveness of various materials. For instance, research on the adsorption of Acid Red 27 onto different chitosan (B1678972) morphologies demonstrated varying maximum adsorption capacities depending on the chitosan structure. mdpi.com

Chitosan Morphology	Maximum Adsorption Capacity (mg/g) at 20 °C mdpi.com
Hydrogel (CSH)	2732.2
Aerogel (CSA)	676.7
Powder (CSP)	534.8
Electrospinning Nanofiber (CSEN)	215.5

This study indicated that the crystallinity of the chitosan adsorbents significantly impacted both the adsorption rates and capacities, with lower crystallinity correlating to higher adsorption efficiency. mdpi.com Adsorption kinetics for Acid Red 27 on these chitosan materials were found to fit well with the pseudo-second-order kinetic model, while adsorption isotherms were well-described by the Langmuir model. mdpi.com

Another study investigating the adsorption of "acid red" onto PVA/SiO₂ nanofiber membranes reported a maximum adsorption capacity of 211.74 mg/g for an initial concentration of 315 mg/L at pH 2 and 25 °C. researchgate.net The adsorption kinetics in this case fitted the pseudo-first-order model. researchgate.net

Research into the solubilization of Acid Red 27 in micellar media has also provided insights into its interactions with surfactants, which can be relevant for understanding its behavior in complex aqueous solutions and potentially in advanced separation processes. ijabbr.com

Synthetic Methodologies and Advanced Chemical Transformations of Acid Red 277

Established Synthesis Routes for Acid Red 277 Production

The conventional production of this compound involves a two-step process: the diazotization of an aromatic amine followed by a coupling reaction with naphthionic acid. smolecule.com

Diazotization and Azo Coupling Reactions in Dye Synthesis

Diazotization is the process where a primary aromatic amine is treated with nitrous acid (typically generated in situ from sodium nitrite (B80452) and a strong acid like hydrochloric acid) to form a diazonium salt. smolecule.comnih.govchemistrystudent.commasterorganicchemistry.com This reaction is generally carried out at low temperatures (around 0-5°C) because diazonium salts can be unstable and may decompose at higher temperatures. chemistrystudent.comekb.eg The diazonium salt formed is an electrophile. jove.comwikipedia.org

Azo coupling is the subsequent reaction where the diazonium salt reacts with an electron-rich aromatic compound, known as the coupling component, to form an azo compound containing the characteristic –N=N– azo linkage. nih.govunb.cajove.comwikipedia.org This reaction is an electrophilic aromatic substitution, where the diazonium ion attacks an activated carbon on the coupling component. jove.comwikipedia.org For phenols, coupling is favored under slightly alkaline conditions, while for amines, it is optimal in the acidic pH range of 5-7. jove.com The coupling typically occurs at the para position to the activating group on the aromatic ring; if this position is blocked, coupling may occur at the ortho position. jove.com The formation of the azo linkage creates an extended conjugated π electron system, which is responsible for the vibrant color of azo dyes. unb.cajove.comwikipedia.org

In the specific case of this compound, the synthesis involves the diazotization of an aromatic amine and its coupling with naphthionic acid. smolecule.com

Precursor Chemistry and Reaction Optimization Strategies

The synthesis of this compound utilizes specific precursors. While the exact aromatic amine used for this compound's diazotization is not explicitly detailed in the provided snippets beyond being an "aromatic amine", naphthionic acid (4-aminonaphthalene-1-sulfonic acid) is identified as the coupling component. smolecule.com The chemistry of these precursors is central to the reaction's success. Diazotization requires careful control of temperature and pH to ensure the stability and reactivity of the diazonium salt. chemistrystudent.comekb.eg

Optimization strategies in azo dye synthesis often focus on factors such as temperature, pH, reactant concentrations, addition rates, and reaction time to maximize yield and purity. rsc.org For instance, maintaining a specific pH range during the coupling reaction is crucial for efficient product formation. jove.comrsc.org Low temperatures are consistently emphasized for the stability of diazonium salts. chemistrystudent.comekb.eg The order and rate of addition of reactants can also influence the outcome of the coupling reaction. rsc.org

Exploration of Novel Approaches in this compound Synthesis

While the traditional diazotization and azo coupling remain the established route for this compound production, research into novel synthesis methods for azo dyes in general continues. These explorations aim to improve efficiency, reduce environmental impact, or create dyes with enhanced properties. Although specific novel approaches solely for this compound are not extensively detailed in the provided information, broader research in azo dye synthesis explores alternative methodologies beyond the classical route. nih.govnih.govjmchemsci.com For example, some studies investigate the reduction of nitroaromatic derivatives or the condensation of hydrazines and quinones as alternative pathways to the azo group. nih.gov Novel synthetic methods for other red dyes or related compounds sometimes involve different reaction mechanisms or starting materials. jmchemsci.comicrc.ac.irtandfonline.commdpi.com

Chemical Modification and Derivatization for Tailored Applications (excluding biological and clinical)

Chemical modification and derivatization of azo dyes, including this compound, can be undertaken to tailor their properties for specific non-biological and non-clinical applications, such as enhancing their fastness properties, solubility, or interaction with different materials. researchgate.netbiorxiv.orgmdpi.compnas.org These modifications can involve altering the functional groups present on the dye molecule.

For instance, the inherent functional groups on this compound, such as sulfonic acid groups and the azo linkage, can potentially serve as sites for chemical transformations. Reactions like oxidation can lead to the formation of different derivatives. smolecule.com Modification strategies for other compounds with similar functional groups, such as acids or amines, provide insights into potential reactions that could be applied to this compound. researchgate.netbiorxiv.orgmdpi.comnih.govresearchgate.netacs.orgnih.gov These can include reactions targeting hydroxyl, carboxyl, or amino groups, although the specific structure of this compound dictates which modifications are feasible. The goal of such modifications is often to improve performance in areas like textile dyeing, printing, or potentially in material science applications, by altering properties such as color saturation, lightfastness, or interaction with specific substrates. made-in-china.commade-in-china.com

Advanced Degradation and Environmental Transformation Pathways of Acid Red 277

Photolytic and Photocatalytic Degradation Mechanisms

Photolytic and photocatalytic processes utilize light energy to initiate chemical reactions that lead to the degradation of organic pollutants. Photocatalysis, in particular, involves the use of semiconductor materials that absorb light and generate electron-hole pairs, which then participate in redox reactions with the pollutant. scispace.comresearchgate.netbeilstein-journals.org

Ultraviolet (UV) Light Initiated Degradation Processes

UV light can directly break chemical bonds in organic molecules (photolysis) or, when combined with oxidizing agents like hydrogen peroxide (H₂O₂), generate hydroxyl radicals. sciencepublishinggroup.comnih.gov Studies on similar azo dyes like Acid Red 27 have shown that UV/H₂O₂ processes can lead to significant decolorization and mineralization. For instance, the decolorization rate of Acid Red 27 by UV/H₂O₂ follows pseudo-first-order kinetics with respect to the dye concentration. nih.gov The rate constant of the attack of •OH radicals on Acid Red 27 was estimated to be 1.03 x 10⁸ M⁻¹s⁻¹. nih.gov Mineralization studies indicated the formation of sulfate (B86663) ions and a decrease in pH, with significant COD reduction observed. nih.gov

Visible Light Driven Photocatalysis and Photosensitization

While many photocatalytic processes utilize UV light, there is growing interest in using visible light, which is more abundant in solar spectrum. researchgate.netresearchgate.netacs.orgresearchgate.net This often involves using photocatalysts with narrower band gaps or employing photosensitization techniques where a dye or other substance absorbs visible light and transfers energy to the photocatalyst or directly to the pollutant. acs.orgresearchgate.netacs.org Research on the photocatalytic degradation of Disperse Red 277 (a closely related dye) under visible light using ferrous-ferric oxide (Fe₃O₄) nanoparticles has demonstrated successful decolorization and destruction of the dye. mdpi.comsemanticscholar.org

Role of Nanomaterials and Semiconductors in Enhanced Photocatalytic Systems

Nanomaterials, particularly semiconductor metal oxides like TiO₂ and ZnO, are widely used as photocatalysts due to their favorable electronic structure, light absorption properties, and ability to generate electron-hole pairs. scispace.comresearchgate.netbeilstein-journals.orgcrimsonpublishers.comnih.gov The efficiency of these photocatalysts is influenced by factors such as particle size, morphology, and surface area. crimsonpublishers.comnih.gov Doping semiconductors with noble metals or combining different metal oxides can enhance their photocatalytic activity and extend their absorption into the visible light spectrum. scispace.comresearchgate.netcore.ac.uk For example, CuO-TiO₂ nanocatalysts have shown enhanced photocatalytic degradation of Acid Red 88 compared to bare TiO₂. scispace.commrforum.com Magnetic Fe₃O₄ nanoparticles have also been explored as photocatalysts for the degradation of Disperse Red 277 under visible light, demonstrating complete decolorization and destruction of the dye within 3 hours under optimized conditions. mdpi.comsemanticscholar.org

Table 1 summarizes some findings on photocatalytic degradation of Acid Red 277 and related dyes using various nanomaterials:

Dye	Photocatalyst	Light Source	Key Findings	Source
Disperse Red 277	Fe₃O₄ nanoparticles	Visible Light	Complete decolorization and destruction in 180 min. mdpi.comsemanticscholar.org	mdpi.comsemanticscholar.org
Acid Red 27	Nano ZnO	UV Light	Photocatalytic degradation observed. crimsonpublishers.com	crimsonpublishers.com
Acid Red 88	Au-TiO₂ nanoparticles	Not specified	Used for photocatalytic degradation. hodoodo.com	hodoodo.com
Acid Red 88	Ag-ZnO nanoparticles	Not specified	Enhanced photocatalytic degradation. hodoodo.com	hodoodo.com
Acid Red 88	CuO-TiO₂ nano-catalyst	Not specified	More effective than bare TiO₂. scispace.commrforum.com	scispace.commrforum.com
Acid Red 1	W-doped titania	Not specified	Used for photocatalytic degradation. nih.gov	nih.gov
Acid Red 14	TiO₂ particles	UV irradiation	Used for photocatalytic degradation. researchgate.netmdpi.com	researchgate.netmdpi.com

Advanced Oxidation Processes (AOPs) for this compound Mineralization

AOPs are powerful techniques for the degradation of persistent organic pollutants, relying on the generation of highly reactive species, primarily hydroxyl radicals (•OH). sciencepublishinggroup.comresearchgate.netmdpi.com

Fenton and Photo-Fenton Chemistry for Azo Dye Decomposition

Fenton and photo-Fenton processes involve the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) to produce •OH radicals. sid.iriau.irbrieflands.com The photo-Fenton process utilizes UV or visible light to enhance the generation of •OH radicals and regenerate Fe²⁺ from Fe³⁺. brieflands.comresearchgate.net These processes have been shown to be effective in the decolorization and mineralization of azo dyes, including Acid Red 27 and related compounds. sid.iriau.ir

Studies on Acid Red 33 (a related azo dye) using Fenton and photo-Fenton processes demonstrated high decolorization efficiency. sid.iriau.ir The photo-Fenton process generally showed higher degradation efficiency and better COD removal compared to the Fenton process alone. sid.iriau.ir The optimal conditions for Fenton and photo-Fenton processes, such as pH, concentrations of Fe²⁺ and H₂O₂, and dye concentration, significantly influence the degradation efficiency. semanticscholar.orgsid.irbrieflands.comnih.gov For instance, an optimal pH of around 3 is often reported for these processes. sid.irbrieflands.com

Table 2 presents a comparison of Fenton and Photo-Fenton processes for the degradation of Acid Red 33:

Process	Initial Dye Conc. (mg/L)	Optimal pH	Fe²⁺ Conc. (mM)	H₂O₂ Conc. (mM)	Decolorization Efficiency (%)	Time for Decolorization (min)	COD Removal (%) (after 60 min)	Source
Fenton	250	3.0	0.3	16	97.5	30	37.5	sid.iriau.ir
Photo-Fenton	250	3.0	0.25	20	98.5	10	71	sid.iriau.ir

The generation of hydroxyl radicals is considered the primary mechanism for dye degradation in Fenton and photo-Fenton processes. mdpi.comsid.ir

Ozonation and Combined O₃/UV/H₂O₂ Systems for Dye Decolorization

Ozonation is another AOP that uses ozone (O₃) as a strong oxidizing agent to break down organic pollutants. researchgate.netsciencepublishinggroup.commdpi.comnih.govscispace.com Ozone can react directly with dye molecules or decompose to form •OH radicals, especially at higher pH or in the presence of UV light or H₂O₂. sciencepublishinggroup.comresearchgate.netmdpi.comscispace.com

Studies on the ozonation of Acid Red 27 have shown very effective and rapid color removal, with over 98% color intensity removed within 30 minutes. researchgate.netnih.gov However, ozonation alone may only achieve partial mineralization of the dye. researchgate.netnih.gov The presence of salt can affect the ozone self-decomposition rate but color removal remains effective. researchgate.netnih.gov

Combining ozonation with UV irradiation and/or H₂O₂ can enhance the degradation efficiency by increasing the generation of •OH radicals. sciencepublishinggroup.comresearchgate.netscispace.com The O₃/UV/H₂O₂ systems leverage the synergistic effects of these components to achieve better decolorization and mineralization compared to ozonation or UV/H₂O₂ alone. sciencepublishinggroup.comscispace.com

Table 3 illustrates the color removal efficiency of Acid Red 27 by ozonation under different salt concentrations:

Salt Concentration (g/L NaCl)	pH	Color Removal (%) (in 30 min)	Source
0	7.5	>98	researchgate.netnih.gov
1	7.5	>98	researchgate.netnih.gov
40	7.5	>98	researchgate.netnih.gov
100	7.5	>98	researchgate.netnih.gov

The effectiveness of ozonation and combined systems in breaking down the complex aromatic rings and unsaturated bonds of dyes contributes to rapid decolorization. mdpi.comscispace.com

Electrochemical Oxidation Processes for Dye Effluent Treatment

Electrochemical oxidation is a promising advanced oxidation technology for treating refractory wastewater containing dyes. This method can effectively decolorize and reduce the chemical oxygen demand (COD) of textile dyeing effluents. researchgate.nethilarispublisher.com Electrochemical processes can involve direct oxidation at the anode surface or indirect oxidation mediated by electrochemically generated oxidants in the bulk solution. semanticscholar.org While direct oxidation can occur, indirect oxidation is often more significant, particularly on inert anodes, due to faster kinetics. semanticscholar.org

Studies on electrochemical degradation of textile effluents using graphite (B72142) carbon electrodes have shown that increasing the applied current density enhances both color and COD removal efficiency. This is attributed to the increased generation of oxidants, such as chlorine/hypochlorite and hydroxyl radicals, at higher current densities. hilarispublisher.com The initial pH of the solution is also a critical factor influencing the performance of electrochemical processes. hilarispublisher.com

Electrochemical oxidation has demonstrated high removal efficiencies for COD in wastewater, with one study reporting 89.8% efficiency. researchgate.net When combined with membrane filtration, electrochemical oxidation can lead to very low levels of wastewater indices, making the treated water suitable for reuse in textile dyehouse factories. researchgate.net

Generation and Reactivity of Hydroxyl Radicals (•OH) in AOP Systems

Advanced Oxidation Processes (AOPs) are designed to generate highly reactive species, primarily hydroxyl radicals (•OH), which are powerful oxidants capable of breaking down or mineralizing complex organic pollutants into simpler, less harmful substances like carbon dioxide and water. aqua-innovation.chmdpi.comscispace.comiwaponline.com Hydroxyl radicals are considered among the most powerful oxidizing species, second only to fluorine, with a high oxidation potential of 2.80 V. scispace.comiwaponline.com

The generation of •OH radicals is the fundamental principle behind most AOPs for wastewater treatment. iwaponline.com These radicals are highly reactive electrophiles that readily attack electron-rich organic compounds. scispace.com Their reactions with organic molecules typically involve hydrogen abstraction or electron transfer, leading to the formation of reactive organic radicals that undergo further oxidation. scispace.comiwaponline.com

Various AOP systems utilize different methods to generate hydroxyl radicals, including ozonation (often combined with H₂O₂, UV, or both), UV/H₂O₂ systems, and Fenton and Photo-Fenton processes. scispace.comsciencepublishinggroup.com For example, UV light can break down hydrogen peroxide to form radicals that attack organic compounds, while ozone can react with hydrogen peroxide to generate hydroxyl radicals. aqua-innovation.ch Peracetic acid (PAA)-based AOPs also generate •OH radicals along with other reactive species like acetylperoxyl radicals. mdpi.com

Biological and Enzymatic Degradation of this compound

Biological processes offer an environmentally friendly and cost-effective approach for the decolorization and degradation of textile dyes like this compound. frontiersin.orgresearchgate.netnih.govmdpi.com A wide variety of microorganisms, including bacteria, fungi, yeast, and algae, possess the capability to decolorize and degrade dyes. researchgate.netnih.govmdpi.com Microorganisms can achieve dye removal through various mechanisms, such as metabolic degradation, adsorption, and accumulation, or a combination of these processes. nih.govnih.gov

Microbial Decolorization and Biodegradation by Bacterial, Fungal, and Algal Strains

Numerous microbial strains have been investigated for their ability to decolorize and degrade azo dyes. Bacterial strains, both Gram-negative and Gram-positive, have shown significant dye decolorization capabilities. nih.gov For instance, Bacillus megaterium KY848339.1, isolated from textile wastewater, was found to efficiently degrade Acid Red 337, an azo dye structurally related to this compound. tandfonline.com This strain could remove a high percentage of the dye concentration within a relatively short period under optimized conditions. tandfonline.com Other bacterial genera reported for dye decolorization include Bacillus subtilis, Aeromonas hydrophila, Proteus mirabilis, Pseudomonas sp., and Shewanella sp. nih.gov Microbial consortia, consisting of diverse microbial cultures, have also been shown to achieve effective dye degradation due to synergistic metabolic activities. mdpi.comtandfonline.com

Filamentous fungi are also versatile microorganisms capable of degrading a variety of xenobiotics, including dyes. nih.gov Their degradation mechanisms involve both biosorption and the production of extracellular enzymes. nih.gov White-rot fungi, in particular, are known for their potent lignin-degrading enzyme systems, which are effective in breaking down complex dye molecules. frontiersin.orgnih.gov Algae, being photosynthetic organisms prevalent in aquatic environments, also exhibit dye degradation capabilities, with some species able to assimilate dye chromophores and transform them into simpler compounds. nih.gov

Identification and Characterization of Enzymatic Mechanisms (e.g., Azoreductases, Laccases, Peroxidases)

Microorganisms employ various enzymatic systems to catalyze the decolorization and degradation of dyes. Key enzymes involved include azoreductases, laccases, and peroxidases. frontiersin.orgnih.govtandfonline.comijplantenviro.commdpi.com

Azoreductases are crucial for the initial step in the breakdown of azo dyes, catalyzing the reductive cleavage of the azo bond (-N=N-) in the presence of electron donors like NADH or NADPH. nih.govnih.govtandfonline.commdpi.com This cleavage often leads to the formation of aromatic amines. mdpi.com

Laccases are multicopper oxidase enzymes that oxidize a wide range of substrates, including phenolic and non-phenolic compounds, using molecular oxygen as the electron acceptor. ijplantenviro.commdpi.com They can degrade dyes through a free radical mechanism without necessarily forming hazardous aromatic amines. ijplantenviro.commdpi.com Fungal laccases, especially those from white-rot fungi, are well-known for their role in dye degradation. frontiersin.orgnih.gov

Peroxidases, such as manganese peroxidases (MnP) and lignin (B12514952) peroxidases (LiP), are also involved in dye degradation, catalyzing the oxidation of dye molecules in the presence of hydrogen peroxide. frontiersin.orgnih.govijplantenviro.commdpi.com These enzymes can cleave azo bonds and break down aromatic rings. frontiersin.orgijplantenviro.commdpi.com Bacterial peroxidases are increasingly being explored for their potential in dye degradation. mdpi.com

Comparative Analysis of Anaerobic and Aerobic Biotransformation Pathways and Intermediate Formation

Microbial decolorization of dyes can occur under aerobic, anaerobic, or a combination of anaerobic-aerobic conditions. researchgate.netfrontiersin.org The effectiveness and the degradation pathways can differ significantly depending on the presence or absence of oxygen. frontiersin.org

Under anaerobic conditions, the reductive cleavage of azo bonds by azoreductases is typically the dominant mechanism for azo dye decolorization. nih.govfrontiersin.org This process breaks down the complex azo dye molecule into simpler, often colorless, aromatic amines. nih.govmdpi.com While decolorization is efficient anaerobically, the resulting aromatic amines can be toxic and may require further treatment. nih.govfrontiersin.org

Aerobic conditions are generally necessary for the further degradation and mineralization of the aromatic amines formed during anaerobic azo bond reduction. frontiersin.org Under aerobic conditions, microorganisms can break down aromatic rings through hydroxylation and ring-opening pathways, ultimately leading to the formation of smaller aliphatic compounds and potentially complete mineralization to CO₂ and H₂O. tandfonline.comfrontiersin.org

Combining anaerobic and aerobic treatment stages in a sequential process can be a highly effective strategy for complete dye degradation. frontiersin.org The anaerobic stage achieves rapid decolorization by cleaving the azo bonds, and the subsequent aerobic stage mineralizes the resulting aromatic amines. frontiersin.org Studies have shown that such anaerobic-aerobic systems can efficiently treat dye-containing wastewaters. frontiersin.org

Optimization of Operational Parameters for Enhanced Biological Degradation (e.g., pH, temperature, inoculum concentration)

The efficiency of biological dye degradation is significantly influenced by various operational parameters, including pH, temperature, inoculum concentration, dye concentration, and the availability of nutrients. researchgate.nettandfonline.comtandfonline.comresearchgate.netcwejournal.org Optimizing these parameters is crucial for achieving maximum decolorization and degradation rates. researchgate.nettandfonline.com

Research has identified optimal ranges for these parameters for specific microbial strains and dyes. For example, the bacterial strain Bacillus megaterium KY848339.1 showed optimal decolorization of Acid Red 337 at pH 7 and an incubation temperature of 30°C. tandfonline.com The inoculum size also plays a significant role, with a certain percentage of bacterial cells leading to high dye removal efficiency. tandfonline.com

The initial dye concentration is another important factor, as very high concentrations can sometimes inhibit microbial activity. tandfonline.com Studies involve testing a range of dye concentrations to determine the maximum decolorization capability of a particular strain. tandfonline.com The availability of suitable carbon and nitrogen sources in the growth medium can also enhance microbial degradation of dyes. cwejournal.org

Optimizing these parameters, often through systematic experimental designs, allows for maximizing the performance of biological treatment systems for dye-containing wastewater. tandfonline.comcwejournal.org

Mechanistic Investigations of this compound Degradation Pathways

Investigating the mechanisms by which this compound degrades involves identifying the intermediate compounds formed during the process and understanding the rate at which these reactions occur. Various chemical and biological processes can lead to the breakdown of azo dyes like this compound.

Identification and Structural Elucidation of Degradation Intermediates and By-products

The degradation of this compound can yield various intermediate products depending on the degradation method employed. Studies have shown that when this compound is subjected to oxidation by chloramine-T in perchloric acid, it can result in the formation of products such as naphthalene (B1677914) and 1,2-naphthoquinone (B1664529). smolecule.com This suggests that oxidative processes can cleave the complex structure of the dye into simpler aromatic compounds.

The identification and structural elucidation of these intermediates are typically performed using advanced analytical techniques. Techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and tandem Mass Spectrometry (MS/MS) are commonly employed to separate and identify the degradation products based on their mass-to-charge ratio and fragmentation patterns. While specific LC-MS/MS data tables for this compound intermediates were not available in the searched literature, these methods are standard for elucidating the structures of degradation products in studies involving similar azo dyes. nih.govnih.govresearchgate.netupce.cz The identification of intermediates like naphthalene and 1,2-naphthoquinone provides insights into the specific bonds within the this compound molecule that are targeted during oxidation. smolecule.com

Elucidation of Reaction Kinetics and Rate-Limiting Steps in Degradation Processes

The kinetics of this compound degradation describe the rate at which the dye is transformed over time under specific conditions. Understanding the reaction kinetics is essential for optimizing degradation processes and predicting the environmental persistence of the compound.

Studies on the degradation of azo dyes, including those structurally related to this compound, often report that the degradation follows first-order kinetic models. mdpi.comasianpubs.orgmdpi.com This implies that the rate of degradation is directly proportional to the concentration of the dye. Factors such as pH, temperature, and the concentration of oxidizing agents or catalysts can significantly influence the reaction rates. asianpubs.orgmdpi.commdpi.com For instance, the efficiency of degradation processes like Fenton oxidation and ozonation for various dyes has been shown to be highly dependent on pH. mdpi.com

Advanced Analytical Methodologies for Characterization and Quantification of Acid Red 277

Spectroscopic Characterization Techniques

Spectroscopic methods provide valuable information about the electronic transitions, functional groups, and structural characteristics of Acid Red 277.

UV-Visible Spectroscopy for Decolorization and Concentration Monitoring

UV-Visible (UV-Vis) spectroscopy is a widely used technique for monitoring the concentration of colored compounds like this compound in solution based on their absorption of light in the ultraviolet and visible regions of the spectrum. The intensity of the absorbed light is directly proportional to the concentration of the analyte, as described by Beer's Law uaeh.edu.mx. Acid Red 27, which is synonymous with this compound, exhibits a characteristic absorption peak in the visible spectrum, reported around 523.4 nm in methanol (B129727) labdisposable.com. This maximum absorbance wavelength (λmax) is used for quantitative analysis.

UV-Vis spectroscopy is particularly useful for monitoring decolorization processes, where the decrease in the absorbance at the λmax of the dye indicates its degradation or removal from the solution uaeh.edu.mxlabdisposable.com. By measuring the absorbance at different time points during a treatment process, the efficiency of decolorization can be assessed. The technique can be applied to analyze dyes in various matrices, including solutions and potentially extracts from solid samples fishersci.fi. Changes in the UV-Vis spectrum, such as shifts in λmax or changes in peak shape, can also provide insights into structural changes of the dye molecule under different conditions, although specific data for this compound regarding these changes were not extensively detailed in the search results.

Fourier Transform Infrared (FT-IR) Spectroscopy for Structural and Functional Group Analysis

Fourier Transform Infrared (FT-IR) spectroscopy is a powerful tool for identifying the functional groups present in a molecule and gaining information about its molecular structure. FT-IR measures the vibrations of chemical bonds, producing a spectrum of characteristic absorption bands that act as a molecular fingerprint. While specific FT-IR data for this compound was not prominently featured in the search results, FT-IR is commonly applied to characterize organic molecules, including dyes and compounds containing functional groups expected in this compound, such as azo groups (-N=N-), hydroxyl groups (-OH), sulfonate groups (-SO₃⁻), and aromatic rings wikipedia.orgnih.govnih.gov.

Studies on related acid dyes and materials interacting with acid dyes demonstrate the utility of FT-IR. For instance, FT-IR has been used to characterize composites prepared for the adsorption of Acid Blue 277, indicating its role in analyzing materials in the presence of acid dyes wikipedia.org. FT-IR spectroscopy can reveal changes in functional groups upon chemical reactions or interactions, such as those occurring during degradation or adsorption processes nih.gov. Peak deconvolution analysis in FT-IR spectra can further help in understanding complex structural changes nih.gov. The IRUG spectral database includes entries for dyes with similar numbering (e.g., Pigment Red 277, Acid Blue 277), suggesting that IR spectroscopy is a standard technique for their characterization and identification nih.gov.

Advanced Fluorescence Spectroscopy for Dye Characteristics

Fluorescence spectroscopy involves exciting a molecule with light at a specific wavelength and measuring the emitted light at a longer wavelength. This technique is known for its high sensitivity and can provide information about the electronic structure and environment of fluorescent molecules chemicalbook.comnih.gov. Many dyes exhibit fluorescence, and fluorescence spectroscopy can be used to study their properties in solution or other matrices.

While the search results did not provide specific fluorescence excitation and emission wavelengths or applications of fluorescence spectroscopy directly for this compound, the technique is generally applicable to fluorescent dyes for characterization and quantification. Advanced fluorescence techniques, such as excitation-emission matrix (EEM) spectroscopy, can provide comprehensive fluorescence profiles that can be used to differentiate between different fluorescent compounds in a mixture. The sensitivity of fluorescence spectroscopy makes it potentially useful for trace analysis of this compound if it exhibits significant fluorescence. However, the effectiveness of fluorescence spectroscopy depends on the inherent fluorescence properties of this compound, and challenges such as overlapping signals in complex samples can arise nih.gov.

Chromatographic Separation and Detection Methods

Chromatographic techniques are essential for separating this compound from complex matrices and quantifying it accurately, often in conjunction with spectroscopic or mass spectrometric detection.

High-Performance Liquid Chromatography (HPLC) with Photo Diode Array (PDA) Detection for Separation and Identification

High-Performance Liquid Chromatography (HPLC) coupled with Photo Diode Array (PDA) detection is a widely used and versatile technique for the separation, identification, and quantification of dyes, including acid dyes like this compound. HPLC separates components of a mixture based on their differential interactions with a stationary phase and a mobile phase. The PDA detector then acquires full UV-Vis spectra of the eluting compounds in real-time, allowing for the identification of analytes based on their retention time and characteristic UV-Vis spectrum.

HPLC-PDA has been successfully applied to the analysis of various acid and azo dyes. For example, an HPLC-PDA method was developed for the identification of Acid Red 73 in cosmetic hair dye preparations, demonstrating the separation of the dye from the sample matrix and its identification by comparing retention time and wavelength with a standard. Another study utilized HPLC with UV detection (at 270 nm) and Vis detection (at 535 nm) for the analysis of Acid Red 1, highlighting the use of different wavelengths for detection depending on the dye's absorption properties. The ability of PDA to capture full spectra is particularly valuable for confirming the identity of eluting peaks and assessing their purity. By optimizing stationary phases (e.g., C18 columns) and mobile phases, effective separation of this compound from other components in a sample can be achieved, followed by sensitive detection and quantification using the PDA detector.

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS/MS) for Trace Analysis and Isomer Identification

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS/MS) is an advanced hyphenated technique that combines the high separation power of UPLC with the sensitive and selective detection capabilities of tandem mass spectrometry. UPLC operates at higher pressures and uses smaller particles than conventional HPLC, resulting in faster separations, higher resolution, and increased sensitivity. MS/MS provides molecular weight information and structural insights through fragmentation patterns, enabling the identification and quantification of analytes even in complex matrices and at very low concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS) for Analysis of Volatile Degradation Products

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hyphenated technique used for separating and identifying volatile and semi-volatile compounds within a sample. In the context of dye degradation studies, GC-MS is invaluable for the identification and characterization of intermediate and final degradation products that are sufficiently volatile or can be derivatized to become volatile. This provides critical insights into the degradation pathways of complex molecules like azo dyes.

While direct GC-MS data for this compound degradation is not explicitly available in the provided search results, studies on the degradation of other dyes demonstrate the utility of this method. For instance, GC-MS has been employed to identify primary aromatic products during the degradation of trans-ferulic acid sdinternational.com. Similarly, the degradation products of C.I. Reactive Orange 16 were detected and identified using GC/MS analysis wikipedia.org. These studies highlight the ability of GC-MS to reveal the structural changes and breakdown products that occur during chemical or biological treatment processes. The identification of these intermediates is essential for assessing the efficiency of degradation methods and understanding the environmental fate of the parent compound.

Complementary Analytical Approaches for Complex Sample Matrices

Analyzing this compound, particularly in environmental or material science contexts, often requires complementary analytical techniques to gain a comprehensive understanding of its behavior and interactions.

Total Organic Carbon (TOC) and Chemical Oxygen Demand (COD) Analysis for Mineralization Assessment

The abatement of TOC and COD during a treatment process indicates the removal or degradation of organic matter. High COD removal suggests the oxidation of organic content, while a significant reduction in TOC signifies the conversion of organic carbon to inorganic carbon (CO2). These analyses are particularly relevant in studies investigating the efficiency of advanced oxidation processes or biological treatments for dye removal.

Studies on the degradation of various dyes, such as Acid Red 27 (Amaranth) nih.govsmolecule.com, Acid Black 194 worlddyevariety.com, and other acid and disperse dyes wikipedia.org, frequently report TOC and COD removal efficiencies to quantify the level of mineralization achieved. For example, an aerobic and anaerobic baffled constructed wetland reactor achieved 88% COD removal and complete decolorization of Acid Red 27 smolecule.com. Another review highlights that mineralization of organic pollutants in electrochemical advanced oxidation processes is usually monitored from the abatement of COD or TOC wikipedia.org. The measurement of TOC is often preferred when hydrogen peroxide is generated, to avoid analytical interference wikipedia.org. These examples demonstrate how TOC and COD analyses provide crucial data on the effectiveness of treatment methods in mineralizing complex organic molecules like acid dyes.

Zeta Potential Measurements for Understanding Surface Interactions in Adsorption

Zeta potential is a key parameter for understanding the surface charge of particles in suspension and predicting their stability and interactions. It represents the electrical potential at the slipping plane of a particle as it moves through a liquid under an applied electric field. For adsorption processes, the zeta potential of both the adsorbent material and the adsorbate (in this case, this compound) in solution is critical as it influences the electrostatic interactions between them.

The adsorption of negatively charged acid dyes onto adsorbent surfaces is significantly affected by the surface charge of the adsorbent, which can be characterized by its zeta potential. Studies investigating the adsorption of various dyes on different materials utilize zeta potential measurements to explain the observed adsorption behavior nih.govselleckchem.com. For instance, the zeta potential of silica (B1680970) surfaces was measured after the adsorption of various acid dyes, including Acid Red 18, to understand the surface charge modifications nih.gov. Similarly, the zeta potential of a metal-organic framework was correlated with its adsorption capacity for Direct Red 31 dye, showing that the surface charge at different pH values influenced the electrostatic attraction or repulsion with the dye molecules selleckchem.com. Higher pH values can lead to more negative surface charges on some materials and dye molecules, impacting adsorption efficiency chemicalbook.com. While specific zeta potential data for this compound or adsorbents used for its removal were not detailed in the provided snippets, the principle of measuring zeta potential is broadly applicable to understanding the electrostatic forces driving the adsorption of acid dyes.

Dynamic Light Scattering (DLS) for Particle Size Analysis of Engineered Materials

Dynamic Light Scattering (DLS), also known as photon correlation spectroscopy or quasi-elastic light scattering, is a non-invasive technique used to determine the size distribution of particles, typically in the nanometer to micrometer range, suspended in a liquid. DLS measures the Brownian motion of particles, with smaller particles moving faster than larger ones. The fluctuations in scattered light intensity are analyzed to calculate the particle size and size distribution.

DLS is particularly useful for characterizing engineered materials, such as nanoparticles or composite materials, used as adsorbents or catalysts for dye removal. The particle size and distribution of these materials can significantly impact their performance, affecting surface area, diffusion rates, and settling characteristics.

In studies related to dye adsorption, DLS has been applied to characterize the size of adsorbent materials. For example, in the preparation of chitosan (B1678972)/hyperbranched polyester (B1180765)/cobalt composites for the adsorption of Acid Blue 277 dye, DLS was used to determine the particle size of the prepared composites. The study reported particle sizes of approximately 679 ± 494 nm for the chitosan/HBPE/Co composite and 139 ± 67.6 nm for the chitosan/HBPE material. This demonstrates the application of DLS in characterizing the physical properties of materials designed for dye removal.

Scanning Electron Microscopy (SEM) for Morphological Characterization of Adsorbents and Catalysts

Scanning Electron Microscopy (SEM) is a widely used technique for obtaining high-resolution images of the surface morphology and topography of materials. By scanning a focused electron beam across the sample surface and detecting secondary or backscattered electrons, SEM can reveal detailed information about the shape, size, texture, and structural features of solid materials.

SEM is an essential tool in the characterization of adsorbents and catalysts used in dye treatment processes. It allows researchers to visualize the surface structure, porosity, particle shape, and the dispersion of active components on the support material. This morphological information is crucial for understanding the relationship between the material's structure and its performance in adsorbing or degrading dyes.

Environmental Remediation Technologies for Acid Red 277

Adsorption Technologies for Aqueous Phase Removal

Adsorption is a widely utilized technique for dye removal due to its high efficiency, operational simplicity, and cost-effectiveness. The process involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent). Research has focused on developing novel adsorbents with high surface area and specific functional groups to enhance the removal of anionic dyes like Acid Red 277.

The effectiveness of adsorption hinges on the properties of the adsorbent material. Recent research has explored a variety of low-cost and sustainable materials for dye removal.

Biochar: Derived from the pyrolysis of biomass, biochar is a carbon-rich material recognized for its porous structure and large surface area. Modification of biochar with polymers or metal oxides can enhance its surface functionality, introducing active groups that improve its capacity for adsorbing dye molecules. For instance, composites of biochar with metal oxides like ZnO can be synthesized to create materials with increased specific surface areas and pore volumes, leading to more effective dye removal. biochartoday.com

Chitosan-Based Composites: Chitosan (B1678972), a natural polymer derived from chitin, is an effective adsorbent due to the presence of amino and hydroxyl groups. A comparative study on the removal of a similar dye, Acid Red 27, utilized four different morphologies of chitosan: hydrogel (CSH), aerogel (CSA), powder (CSP), and electrospinning nanofiber (CSEN). nih.gov The study found that physical characteristics, particularly crystallinity, played a crucial role in adsorption capacity. The chitosan hydrogel (CSH), possessing the lowest crystallinity (0.41%) and a large specific surface area, exhibited the highest adsorption capacity. nih.gov This suggests that adsorbents with more amorphous structures allow for better diffusion and binding of dye molecules.

Metal Oxides: Metal oxides and their nanocomposites are also being investigated for their adsorptive properties. biochartoday.com Materials like iron oxides (e.g., Fe₃O₄, γ-Fe₂O₃) can be formulated into porous composites. These materials not only provide active sites for adsorption but also possess magnetic properties, which can simplify the separation of the adsorbent from the treated water. nih.gov

Characterization of these materials typically involves techniques such as Scanning Electron Microscopy (SEM) for surface morphology, X-ray Diffraction (XRD) for crystallinity, Fourier-Transform Infrared Spectroscopy (FTIR) for identifying functional groups, and BET (Brunauer-Emmett-Teller) analysis for determining surface area and pore size.

Adsorption isotherms are mathematical models that describe the equilibrium distribution of adsorbate molecules between the liquid and solid phases at a constant temperature. Understanding these models is essential for optimizing the design of adsorption systems.

Langmuir Isotherm: This model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical active sites. researchgate.netscielo.br

Freundlich Isotherm: This empirical model is applicable to multilayer adsorption on a heterogeneous surface with a non-uniform distribution of adsorption heat. researchgate.netscielo.br

Temkin Isotherm: This model considers the effect of adsorbate-adsorbent interactions, assuming that the heat of adsorption of all molecules in the layer decreases linearly with coverage. researchgate.netcabidigitallibrary.org

Dubinin-Radushkevich (D-R) Isotherm: This model is used to determine the adsorption mechanism (physical or chemical) based on the mean free energy of adsorption. scielo.br

In the study of Acid Red 27 removal by different chitosan morphologies, the experimental data showed a strong fit with the Langmuir isotherm model (R² > 0.99), indicating that the adsorption process is predominantly a monolayer phenomenon. The maximum adsorption capacity (Qmax) derived from the Langmuir model varied significantly with the chitosan morphology, as detailed in the table below. nih.gov

Langmuir Isotherm Constants for Acid Red 27 Adsorption on Chitosan Adsorbents at 20 °C nih.gov

Adsorbent	Qmax (mg/g)	Langmuir Constant (KL)	Correlation Coefficient (R²)
Chitosan Hydrogel (CSH)	2732.2	-	>0.99
Chitosan Aerogel (CSA)	676.7	-	>0.99
Chitosan Powder (CSP)	534.8	-	>0.99
Chitosan Electrospinning Nanofiber (CSEN)	215.5	-	>0.99

Adsorption kinetics describe the rate of adsorbate uptake and provide insights into the mechanism of adsorption. Several models are used to analyze the experimental data.

Pseudo-First-Order Model: This model assumes that the rate of occupation of adsorption sites is proportional to the number of unoccupied sites. nih.gov It is generally more applicable to the initial stages of adsorption.

Pseudo-Second-Order Model: This model assumes that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. nih.govncsu.edu

For the adsorption of Acid Red 27 onto the four chitosan morphologies, the pseudo-second-order kinetic model provided an excellent fit for the experimental data, with correlation coefficients (R²) greater than 0.99 for all materials. nih.gov This suggests that the adsorption process is likely controlled by chemisorption. nih.gov The agreement between the experimental equilibrium adsorption capacity (qe,exp) and the calculated capacity (qe,cal) from this model further validates its applicability.

Pseudo-Second-Order Kinetic Parameters for Acid Red 27 Adsorption on Chitosan Adsorbents nih.gov

Adsorbent	qe,exp (mg/g)	qe,cal (mg/g)	Rate Constant (k₂) (g/mg·min)	Correlation Coefficient (R²)
Chitosan Hydrogel (CSH)	499.8	500.0	-	>0.99
Chitosan Aerogel (CSA)	499.5	500.0	-	>0.99
Chitosan Powder (CSP)	499.1	500.0	-	>0.99
Chitosan Electrospinning Nanofiber (CSEN)	498.0	500.0	-	>0.99

The efficiency of the adsorption process is influenced by several operational parameters:

pH: The pH of the solution is a critical factor, as it affects the surface charge of the adsorbent and the ionization of the dye molecules. researchgate.net For anionic dyes like this compound, adsorption is generally more favorable at lower (acidic) pH values. nih.gov At acidic pH, the adsorbent surface tends to be positively charged, which promotes electrostatic attraction with the negatively charged anionic dye molecules. jmaterenvironsci.com

Initial Dye Concentration: Generally, an increase in the initial dye concentration leads to an increase in the adsorption capacity, as it provides a greater driving force for mass transfer. However, the percentage of dye removal may decrease at very high concentrations as the active sites on the adsorbent become saturated.

Temperature: The effect of temperature depends on whether the adsorption process is exothermic or endothermic. For many dye adsorption systems, an increase in temperature can enhance the adsorption rate and capacity by increasing the mobility of dye molecules and the number of active sites. nih.gov This indicates an endothermic process. nih.gov

Sorbent Dosage: Increasing the adsorbent dosage typically leads to a higher percentage of dye removal because more active sites are available. However, the amount of dye adsorbed per unit mass of the adsorbent may decrease due to the unsaturation of some adsorption sites.

Filtration and Membrane-Based Separation Processes

Membrane filtration is a pressure-driven separation technology that uses a semi-permeable membrane to separate components in a liquid stream. ionexchangeglobal.com This technology is effective for treating textile effluents containing dyes. Different membrane processes are classified based on the size of the pores in the membrane:

Microfiltration (MF): Removes larger particles and suspended solids.

Ultrafiltration (UF): Separates macromolecules and larger colloids.

Nanofiltration (NF): Can remove divalent ions and larger organic molecules, making it suitable for dye desalting and concentration. ionexchangeglobal.com

Reverse Osmosis (RO): Employs the densest membranes to remove almost all dissolved solutes, including monovalent ions and small dye molecules. jaaru.orgresearchgate.net

Studies on similar acid dyes have shown that RO systems can achieve very high removal efficiencies, often exceeding 98%, by applying sufficient operating pressure to overcome the osmotic pressure of the dye solution. jaaru.orgresearchgate.net The permeate flux (the rate at which water passes through the membrane) is influenced by operating pressure and the initial concentration of the dye. jaaru.org

Ion-Exchange Methods for Dye Removal from Solutions

Ion-exchange is a chemical process where undesirable ions in a solution are exchanged for other, more acceptable ions of the same charge from a solid resin. netsolwater.com For the removal of anionic dyes such as this compound, which typically contain sulfonate (-SO₃⁻) groups, anion-exchange resins are used. researchgate.net

The process involves passing the dye-contaminated water through a bed of anion-exchange resin. These resins consist of an insoluble polymer matrix with positively charged functional groups, to which mobile anions (e.g., chloride, Cl⁻, or hydroxide, OH⁻) are attached. As the water flows through, the negatively charged dye anions are attracted to the positive sites on the resin and displace the existing anions, effectively removing the dye from the solution. netsolwater.commdpi.com

The primary advantages of ion-exchange include its high selectivity for specific ionic dyes and its effectiveness even at low dye concentrations. netsolwater.com Once the resin becomes saturated with dye molecules (exhausted), it can be regenerated by washing it with a concentrated solution of the original mobile anion (e.g., a strong base or salt solution), which displaces the dye molecules and restores the resin's capacity for further use. researchgate.net

Integrated and Hybrid Treatment Systems for Comprehensive this compound Removal

The effective removal of recalcitrant azo dyes like this compound from wastewater often necessitates more robust and efficient methods than standalone treatments. Single-process systems, whether physical, chemical, or biological, can be limited by factors such as high operational costs, slow reaction rates, incomplete mineralization, or the generation of secondary pollutants. To overcome these drawbacks, integrated and hybrid treatment systems have been developed. These systems combine two or more processes, either sequentially or simultaneously, to leverage synergistic effects that enhance degradation efficiency, reduce treatment time, and ensure more complete mineralization of the target pollutant.

The primary rationale for integrating treatment technologies is to pair processes that complement each other's strengths. For instance, a physical method like adsorption can concentrate pollutants, making a subsequent chemical oxidation step more effective. Similarly, an advanced oxidation process (AOP) can be used as a pre-treatment to break down the complex, non-biodegradable structure of this compound into simpler, more biodegradable intermediates, which can then be efficiently mineralized by a conventional biological treatment stage. juniperpublishers.comnih.gov This sequential approach can be more cost-effective and environmentally friendly than relying on a single, energy-intensive AOP for complete mineralization. juniperpublishers.com

Hybrid systems often exhibit synergistic effects, where the combined efficiency is greater than the sum of the individual processes. This synergy can arise from several mechanisms, including increased generation of reactive oxygen species, enhanced mass transfer of pollutants to catalyst surfaces, and the continuous regeneration of active sites on a catalyst. mdpi.com Common integrated approaches include combinations of adsorption and photocatalysis, various AOPs with biological treatments (e.g., Fenton-biological, ozonation-biological), and the coupling of different AOPs (e.g., sonolysis and photocatalysis).

Adsorption-Photocatalysis Systems

Combining adsorption with photocatalysis is a particularly effective strategy for dye removal. In this hybrid system, an adsorbent material, often activated carbon or a composite, serves to capture and concentrate dye molecules from the solution onto its surface. nih.govdoi.org This surface is either coated with or integrated into a photocatalyst, such as titanium dioxide (TiO₂) or tin oxide (SnO₂). doi.orgnih.gov This pre-concentration step significantly enhances the efficiency of the photocatalytic process, as the dye molecules are brought into close proximity with the catalyst's active sites, where highly reactive hydroxyl radicals (•OH) are generated under UV or visible light irradiation. nih.gov

Research on Acid Red 27 (Amaranth) has demonstrated the efficacy of the photocatalytic component of such a system. A study using SnO₂ nanoparticles under UV irradiation investigated the decolorization kinetics, which followed the Langmuir-Hinshelwood model. nih.gov This model is often used to describe heterogeneous catalytic processes where the reaction rate depends on the adsorption of the reactant onto the catalyst surface.

Interactive Table: Langmuir-Hinshelwood Kinetic Parameters for Photocatalytic Decolorization of Acid Red 27

Parameter	Symbol	Value	Unit
Adsorption Equilibrium Constant	KAR27	0.0924	L/mg
Kinetic Rate Constant of Surface Reaction	kc	0.2535	mg/L·min

Data sourced from a study on the photocatalytic decolorization of Acid Red 27 using SnO₂ nanoparticles. nih.gov

Advanced Oxidation Process (AOP) - Biological Systems

Integrating Advanced Oxidation Processes (AOPs) with biological treatments is a widely explored strategy for treating wastewater containing persistent dyes like this compound. juniperpublishers.com AOPs, such as ozonation, Fenton/photo-Fenton processes, and sonolysis, are highly effective at cleaving the complex aromatic structures and azo bonds (-N=N-) that make these dyes non-biodegradable. juniperpublishers.comnih.gov However, achieving complete mineralization to CO₂ and H₂O using AOPs alone can be energy-intensive and costly. juniperpublishers.com

By using an AOP as a pre-treatment step, this compound can be partially oxidized into smaller, less toxic, and more biodegradable organic molecules. nih.gov This pre-treated effluent can then be efficiently and economically polished using conventional biological methods, such as an activated sludge process or a biological aerated filter (BAF). nih.gov

Ozonation-Biological Treatment: Ozone (O₃) rapidly attacks the chromophoric azo bond, leading to rapid decolorization and an increase in the wastewater's biodegradability. juniperpublishers.com Studies on textile wastewater have shown that combining ozonation with biodegradation can lead to complete decolorization and significant detoxification. juniperpublishers.com For example, a combined system treating wastewater with an "acid rose red dye" demonstrated that pre-oxidation with ozone, followed by a biological aerated filter, effectively reduced both color and Chemical Oxygen Demand (COD) to levels suitable for water reuse. nih.gov

Fenton/Photo-Fenton-Biological Treatment: The Fenton process, which uses hydrogen peroxide (H₂O₂) and ferrous ions (Fe²⁺) to generate powerful hydroxyl radicals, is another effective AOP pre-treatment. nih.govmdpi.com The photo-Fenton process, which incorporates UV light, can accelerate the reaction and enhance degradation efficiency. nih.gov Research on C.I. Acid Red 14 demonstrated that photo-Fenton processes were significantly more effective for decolorization than Fenton or UV/H₂O₂ processes alone. nih.gov This pre-treatment breaks down the dye structure, making subsequent biological treatment feasible for removing the resulting organic intermediates.

Sonophotocatalysis

Sonophotocatalysis is a hybrid AOP that combines ultrasound (sonolysis) and photocatalysis. The synergistic effect of this combination leads to a significantly enhanced degradation rate of organic pollutants compared to the individual processes. mdpi.com Ultrasound irradiation contributes to the degradation process through acoustic cavitation—the formation, growth, and implosion of microbubbles. This implosion creates localized "hot spots" with extreme temperatures and pressures, generating additional reactive radicals and enhancing mass transfer by de-agglomerating catalyst particles and cleaning their surfaces. nih.gov

Studies on the degradation of C.I. Acid Red 14, a dye structurally similar to this compound, highlight the synergy of this hybrid system. The combination of ultrasound, UV light, and a catalyst (Fe³⁺) resulted in a synergistic index of 2.05, indicating a strong enhancement effect. The removal of both the dye and the total organic carbon (TOC) was significantly higher in the combined system.

Interactive Table: Comparative Removal Efficiency for C.I. Acid Red 14 Degradation

Treatment Process	COD Removal (%) (After 180 min)	Dye Removal (%) (After 180 min)	Kinetic Rate (min⁻¹)
Photocatalysis (UV/Fe³⁺)	15.0	~95	0.0218
Sonocatalysis (US/Fe³⁺)	25.4	~80	0.0181
Sonophotocatalysis (UV/US/Fe³⁺)	55.5	100	0.0327

Data adapted from studies on C.I. Acid Red 14, demonstrating the synergistic effect of combining UV, Ultrasound, and a catalyst. mdpi.com

Electrochemical-Based Hybrid Systems

Coupling electrochemical oxidation with a microfiltration step can effectively remove these suspended byproducts, ensuring a high-quality effluent. nycu.edu.tw Alternatively, combining electrochemical oxidation as a pre-treatment with a biological polishing step can mineralize the degradation intermediates, leading to high COD and TOC removal. nih.gov A study on the anaerobic biotreatment metabolites of Acid Orange 7 showed that a subsequent electrochemical oxidation step could achieve over 70% COD removal, demonstrating the efficacy of this integrated approach for persistent azo dye byproducts. nih.gov

Advanced Applications of Acid Red 277 in Materials Science and Industrial Processes

Applications in Textile Dyeing and Coloration Technology

Acid dyes, as a class, are anionic and are primarily used for dyeing protein fibers such as wool and silk, as well as synthetic polyamides like nylon. The dyeing process typically occurs in an acidic dyebath, where a low pH allows for the formation of ionic bonds between the negatively charged sulfonate groups on the dye molecule and the positively charged amino groups in the fiber. This interaction generally results in vibrant colors with good wash fastness.

Dyeing of Natural and Synthetic Fibers (e.g., wool, silk, nylon, polyester)

The primary utility of acid dyes is for protein (wool, silk) and polyamide (nylon) fibers. While a brand name "TECTILON Red F-2G" has been associated with Acid Red 277, specific technical data on its affinity for and performance on these individual fibers are not detailed in readily accessible scientific literature or commercial datasheets. pdf4pro.comechemi.com The application of acid dyes to polyester (B1180765), a polyester fiber, is generally ineffective due to the fiber's hydrophobic nature and lack of dye sites suitable for acid dyes; disperse dyes are used for this purpose.

Evaluation of Dyeing Properties, Including Colorfastness and Levelness

A comprehensive evaluation of a dye's properties includes assessing its colorfastness to various environmental factors and its ability to dye a substrate uniformly, known as levelness. Standard fastness tests measure resistance to fading from light, color loss or staining during washing, and color transfer from rubbing (crocking).

Despite the known production of this compound, specific numerical data from standardized tests (e.g., ISO or AATCC) for its lightfastness, wash fastness, perspiration fastness, and crocking fastness are not available in the public domain. Consequently, a detailed data table on these performance metrics cannot be compiled.

Development of this compound-Based Functional Materials (e.g., optical materials, chemical indicators, sensors)

The application of dyes in advanced functional materials is an area of ongoing research. While specific studies detailing the use of this compound in chemical indicators or sensors have not been identified, its potential use in optical materials has been noted. A Taiwanese patent application concerning the creation of coloring compositions for color filters lists "C.I. This compound" among a wide array of possible colorants. google.com Color filters are critical components in liquid crystal displays (LCDs) and other imaging devices. The inclusion of this compound in this context suggests its potential utility as a component in formulations for creating red pixels, although the patent does not elaborate on its specific performance advantages over other listed dyes. google.com No other specific applications in functional materials have been documented in the available literature.

This compound is a chemical compound. While the specific compound this compound is not extensively detailed in the provided search results regarding theoretical and computational studies, the results offer insights into the types of computational methods applied to similar organic molecules, particularly dyes and other environmental contaminants. The principles and methodologies discussed in the search results for related compounds can be extrapolated to understand how this compound would be investigated using theoretical and computational approaches.

Theoretical and Computational Studies of Acid Red 277

Future Research Directions and Emerging Challenges for Acid Red 277

Development of Sustainable Synthesis and Manufacturing Practices with Reduced Environmental Footprint

Current industrial synthesis methods for dyes, including azo dyes like Acid Red 277, often involve high temperatures, hazardous solvents, and the generation of significant wastewater, contributing to environmental pollution royalsocietypublishing.org. Future research aims to develop more sustainable approaches aligned with the principles of green chemistry. This includes exploring alternative synthesis routes that utilize renewable resources, minimize waste production, and employ safer solvents or solvent-free techniques royalsocietypublishing.orgwiserpub.com.

Specific areas of focus include the use of biological methods, such as employing microorganisms or plant extracts for synthesis, which can offer environmentally friendly conditions royalsocietypublishing.orgwiserpub.com. Additionally, physical methods like mechanosynthesis, microwave-assisted reactions, and ultrasound-assisted processes are being investigated as they can avoid hazardous solvents and accelerate synthesis royalsocietypublishing.org. The development of catalysts, particularly non-harmful and recyclable solid catalysts, is also a crucial aspect of sustainable synthesis research for reducing the environmental impact of this compound production royalsocietypublishing.org.

Enhancing the Efficiency and Selectivity of this compound Degradation Technologies

The persistence of dyes like this compound in wastewater is a significant environmental challenge, necessitating the development of efficient degradation technologies nih.gov. Future research is focused on enhancing the efficiency and selectivity of these methods to ensure complete removal and minimize the formation of harmful byproducts.

Various degradation technologies are being explored and improved, including biological, chemical, and physical methods. Biodegradation using bacterial strains capable of breaking down azo dyes has shown promise, with research focusing on optimizing conditions like pH, temperature, and inoculum size for maximum decolorization and degradation tandfonline.comomicsonline.org. Studies have investigated the degradation of similar acid red dyes using bacteria like Bacillus megaterium, demonstrating significant removal efficiency and the breakdown into smaller, less harmful compounds tandfonline.comresearchgate.net.

Advanced oxidation processes (AOPs), such as Fenton-like reactions utilizing nanomaterials, are also a key area of research for their ability to generate reactive species that can degrade complex dye molecules mdpi.com. Research on the degradation of Disperse Red 277 using magnetic Fe3O4 nanoparticles in a photo-Fenton-like reaction has shown complete degradation under optimized conditions mdpi.com. Combining different techniques, such as hydrodynamic cavitation with external oxidants like hydrogen peroxide, is another avenue being explored to enhance degradation efficiency irost.ir. Future work aims to improve the scalability, cost-effectiveness, and reusability of materials used in these degradation processes dntb.gov.ua.

Advancements in Real-time and In-Situ Monitoring and Analytical Techniques for Environmental Applications

Accurate and timely monitoring of this compound in environmental matrices is crucial for assessing its distribution, tracking its fate, and evaluating the effectiveness of remediation efforts fit.edu. Future research is focused on developing advanced real-time and in-situ monitoring and analytical techniques.

Current environmental monitoring often involves measuring chemical concentrations, but this can be limited by the need to analyze for specific substances and the associated costs fit.edu. Research is moving towards developing more comprehensive and cost-effective methods. This includes exploring the use of biomarkers that can indicate the presence and effects of contaminants fit.edu.

Furthermore, advancements in sensor technology and portable analytical devices are being investigated for in-field and real-time monitoring nih.gov. Paper-based analytical devices (μPADs), for instance, offer potential for low-cost, rapid detection and can be used for widespread routine monitoring over large areas and extended periods nih.gov. Integrating these portable devices with advanced detection methods like electrochemical analysis can further enhance their capabilities for environmental monitoring nih.gov.

Exploration of Novel Non-Biological and Non-Clinical Applications for this compound

While traditionally used in textiles, research is exploring novel applications for this compound and similar compounds beyond biological and clinical uses. This includes leveraging their chemical and physical properties for new technological advancements.

One area of exploration is the potential use of dyes in non-linear optics (NLO) applications researchgate.net. Research on similar dyes like Disperse Red 277 has investigated their linear and nonlinear optical properties, suggesting their potential as materials for future NLO applications researchgate.net. The solvent environment can influence the NLO properties of these dyes, indicating avenues for tuning their characteristics for specific applications researchgate.net.

Other potential non-biological applications could stem from the compound's interaction with other materials, such as its adsorption onto composite materials for various purposes researchgate.net. The development of novel materials incorporating dyes for specific functionalities is an emerging area of research.

Addressing Environmental Persistence and Long-Term Fate in Natural and Engineered Systems

Understanding the environmental persistence and long-term fate of this compound in natural and engineered systems is critical for assessing its potential ecological risks and developing effective management strategies researchgate.net. Future research aims to gain a more comprehensive understanding of how the compound behaves in various environmental compartments.

Research in this area involves studying the degradation pathways and rates of this compound in different environments, including water, soil, and sediment researchgate.net. Factors influencing persistence, such as pH, temperature, microbial activity, and interaction with other substances in the environment, are key areas of investigation tandfonline.commdpi.comdesy.de. Environmental fate models are valuable tools in this research, helping to predict the long-term impacts of chemicals and assess the effectiveness of mitigation measures researchgate.net.

Q & A

Q. What are the standard protocols for synthesizing Acid Red 277, and how can researchers optimize reaction conditions to improve yield?

Methodological Answer:

• Use Design of Experiments (DoE) to systematically vary parameters (temperature, pH, reactant stoichiometry) and identify optimal conditions.
• Employ HPLC with a C18 column and methanol/water mobile phase (70:30 v/v) to monitor reaction progress and purity .
• Validate synthesis reproducibility by repeating trials under controlled conditions and reporting mean yield ± standard deviation (n ≥ 3) .

Q. Which analytical techniques are most effective for characterizing the purity and structural integrity of this compound?

Methodological Answer:

• UV-Vis spectroscopy (λmax = 505–515 nm) to confirm absorbance profiles .
• FTIR for functional group analysis (e.g., sulfonic acid peaks at 1180–1120 cm⁻¹) .
• NMR (¹H and ¹³C) to resolve aromatic proton environments and verify molecular structure .
• Include raw spectral data in supplementary materials with baseline correction annotations to enhance transparency .

Q. How do varying pH levels affect the photostability of this compound in aqueous solutions?

Methodological Answer:

• Conduct accelerated degradation studies under UV light (λ = 365 nm) across pH 2–12.
• Quantify degradation kinetics using first-order rate constants and compare half-lives (t₁/₂) via HPLC .
• Control temperature (±0.5°C) and irradiance (measured with a radiometer) to minimize confounding variables .

Advanced Research Questions

Q. What mechanisms underlie the interaction between this compound and cellulose-based substrates in textile dyeing?

Methodological Answer:

• Perform adsorption isotherm studies (Langmuir/Freundlich models) to quantify dye uptake on cotton fibers .
• Use zeta potential measurements to assess electrostatic interactions between dye molecules and substrates .
• Validate findings with scanning electron microscopy (SEM) to visualize surface morphology changes post-dyeing .

Q. How can researchers resolve contradictions in reported data on the environmental persistence of this compound across different studies?

Methodological Answer:

• Conduct a meta-analysis of existing literature, focusing on variables like soil composition, microbial activity, and detection limits .
• Design controlled lab experiments to isolate factors (e.g., aerobic vs. anaerobic conditions) and measure degradation products via LC-MS .
• Apply multivariate statistical tools (PCA or ANOVA) to identify significant discrepancies in methodological approaches .

Q. What computational modeling approaches are suitable for predicting the binding affinity of this compound to biological macromolecules?

Methodological Answer:

• Use molecular docking simulations (AutoDock Vina) to explore dye-protein interactions, focusing on binding sites and energy minimization .
• Validate models with molecular dynamics (MD) simulations (GROMACS) to assess stability over 100-ns trajectories .
• Cross-reference computational results with surface plasmon resonance (SPR) experimental data to ensure accuracy .

Data Presentation and Reproducibility Guidelines

• Table 1: Recommended Analytical Techniques for this compound

  Parameter	Technique	Key Settings	Reference
  Purity	HPLC	C18 column, 1.0 mL/min flow rate
  Structural Analysis	FTIR/NMR	400–4000 cm⁻¹; 500 MHz for ¹H
  Degradation Products	LC-MS	ESI+ mode, m/z 100–1000

• Best Practices for Data Contradiction Analysis:

  • Archive raw datasets (e.g., chromatograms, spectral scans) in repositories like Zenodo .
  • Disclose instrument calibration protocols and detection limits to aid cross-study comparisons .